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Compound of Interest

Compound Name: Spantide
Cat. No.: B16317099
Get Quote
\ J

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Spantide. The following procedures detail personal
protective equipment (PPE), operational plans for safe handling, and disposal protocols to
ensure a secure laboratory environment.

Spantide Safety Data Summary

While Spantide Il is not classified as a hazardous substance under the Globally Harmonized
System (GHS), it is a potent biologically active peptide and should be handled with care to
minimize exposure.[1] The following table summarizes key safety and physical data.
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Parameter Value Source
GHS Classification Not classified as hazardous [1]
NFPA Ratings Health: 0, Fire: 0, Reactivity: O [1]
HMIS-Ratings Health: 0, Fire: 0, Reactivity: 0 [1]

Not required per SDS, but
) safety glasses are
Eye Protection [1]
recommended as a best

practice in a laboratory setting.

Solubility Soluble in water (1 mg/mL) [2]

Storage Temperature -20 °C or below [2]

Personal Protective Equipment (PPE)

Although the Safety Data Sheet (SDS) for Spantide Il indicates minimal chemical hazards, its
biological activity as a tachykinin antagonist necessitates a cautious approach to prevent
unintended physiological effects. The following PPE is recommended for handling Spantide in
a laboratory setting.

o Gloves: Wear nitrile or latex gloves to prevent skin contact. It is important to consult the
glove manufacturer's specifications to ensure compatibility and determine the breakthrough
time.[1]

» Eye Protection: Safety glasses with side shields should be worn to protect against accidental
splashes, even though the SDS for Spantide Il states eye protection is not required.[1]

» Lab Coat: A standard laboratory coat should be worn to protect personal clothing from
contamination.

» Respiratory Protection: If there is a risk of generating aerosols or dusts of Spantide, a
NIOSH-approved respirator may be necessary. All work with solid Spantide that could
generate dust should be performed in a chemical fume hood or a biological safety cabinet.

Operational Plan for Handling Spantide
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Adherence to a strict operational plan is crucial for the safe handling of Spantide. The following
step-by-step guidance outlines the procedures for handling this compound.

e Preparation:

o

Designate a specific area within the laboratory for handling Spantide.

[¢]

Ensure a calibrated precision balance is available if working with the solid form.

o

Have all necessary equipment, including appropriate solvents and sterile containers,
readily accessible.

Verify that an emergency eyewash station and safety shower are in close proximity and

[e]

operational.
e Handling Solid Spantide:

o All weighing and initial dilutions of solid Spantide should be conducted in a chemical fume
hood or a biological safety cabinet to minimize the risk of inhalation.

o Use appropriate tools, such as spatulas, for transferring the solid material.
e Handling Spantide Solutions:

o Handle all solutions containing Spantide with care to avoid splashes and aerosol
formation.

o When preparing solutions, add the solvent to the solid Spantide slowly.

o Clearly label all containers with the compound name, concentration, date, and appropriate
hazard warnings.

o Accidental Exposure:
o Skin Contact: Immediately wash the affected area with soap and plenty of water.

o Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes, holding
the eyelids open. Seek medical attention.
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o Inhalation: Move the individual to fresh air. If breathing is difficult, seek immediate medical
attention.

o Ingestion: Rinse the mouth with water and seek immediate medical attention.

Disposal Plan

Proper disposal of Spantide and contaminated materials is essential to prevent environmental
contamination and accidental exposure.

o Unused Spantide: Unused solid Spantide or solutions should be disposed of as chemical
waste. Contact your institution's Environmental Health and Safety (EHS) department for
specific guidelines on chemical waste disposal.

e Contaminated Labware:

o Sharps: Needles, syringes, or other sharp objects contaminated with Spantide must be
placed in a designated sharps container.[3]

o Non-sharps: Contaminated labware such as pipette tips, tubes, and flasks should be
collected in a designated biohazard or chemical waste container.

o Contaminated PPE: Used gloves, disposable lab coats, and other contaminated PPE should
be placed in a designated waste container.

While the SDS for Spantide Il suggests that small quantities can be disposed of with
household waste, this is not a recommended practice in a research laboratory setting due to
the compound's biological activity.[1] Always follow your institution's specific waste disposal
protocols.

Spantide Handling and Disposal Workflow

The following diagram illustrates the logical workflow for the safe handling and disposal of
Spantide in a laboratory environment.
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Caption: Workflow for safe handling and disposal of Spantide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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